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Compound of Interest

Compound Name: 4-(Benzyloxy)-2-nitroaniline

Cat. No.: B018279

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the melting point of 4-(Benzyloxy)-2-
nitroaniline (CAS No: 26697-35-8), a key physicochemical property for substance
identification, purity assessment, and quality control in research and development.

Core Data Presentation

The melting point of a crystalline solid is a critical physical constant used to characterize the
substance. It is defined as the temperature at which the solid phase is in equilibrium with the
liquid phase. For a pure substance, this transition typically occurs over a narrow temperature

range.
Parameter Value Source
Chemical Name 4-(Benzyloxy)-2-nitroaniline N/A
CAS Number 26697-35-8 [L1[2][31[41[5116]
Molecular Formula C13H12N203 [41[6]
Molecular Weight 244.25 g/mol [31[5][6]
Melting Point 106 °C [1]
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Experimental Protocols

Precise determination of the melting point is essential for the characterization of 4-

(Benzyloxy)-2-nitroaniline. The following protocols outline standard methodologies for this

purpose.

Capillary Melting Point Determination

This is the most common method for determining the melting point of a solid organic

compound.[4]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Mortar and pestle

Procedure:

Sample Preparation: Ensure the 4-(Benzyloxy)-2-nitroaniline sample is completely dry and
finely powdered using a mortar and pestle.[7] Introduce a small amount of the powdered
sample into the open end of a capillary tube. Pack the sample into the sealed end by gently
tapping the tube on a hard surface to form a compact column of 1-3 mm in height.[1][7]

Apparatus Setup: Place the packed capillary tube into the heating block of the melting point
apparatus.

Initial Determination (Rapid Heating): Heat the sample rapidly to get an approximate melting
point. This helps in setting the parameters for a more accurate measurement.

Accurate Determination (Slow Heating): Allow the apparatus to cool to at least 10-15°C
below the approximate melting point. Prepare a new capillary with the sample and place it in
the apparatus. Heat the sample at a slow, controlled rate, typically 1-2°C per minute, as the
melting point is approached.[3]
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» Data Recording: Record the temperature at which the first drop of liquid appears (T1) and
the temperature at which the entire sample has completely melted (T2). The melting point is
reported as the range T1-T2.[2] For a pure compound, this range should be narrow (0.5-
1.0°C). Impurities tend to lower and broaden the melting range.[8]

Differential Scanning Calorimetry (DSC)

DSC is a thermoanalytical technique that measures the difference in the amount of heat
required to increase the temperature of a sample and a reference.[9] It provides a highly
accurate determination of the melting point.

Apparatus:

 Differential Scanning Calorimeter
e Sample pans (e.g., aluminum)

o Crimper for sealing pans

Procedure:

Sample Preparation: Accurately weigh a small amount of the 4-(Benzyloxy)-2-nitroaniline
sample (typically 1-10 mg) into a sample pan.[10] Seal the pan using a crimper.

o Apparatus Setup: Place the sealed sample pan and an empty reference pan into the DSC
cell.

e Thermal Program: Program the instrument to heat the sample at a constant rate (e.qg.,
10°C/min) over a temperature range that encompasses the expected melting point.

o Data Analysis: The melting point is determined from the resulting thermogram. The onset of
the endothermic peak corresponds to the beginning of melting, and the peak of the
endotherm represents the melting point.[11]

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and subsequent
characterization of 4-(Benzyloxy)-2-nitroaniline, culminating in melting point determination.
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Caption: Workflow for Synthesis and Melting Point Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Characterization of
4-(Benzyloxy)-2-nitroaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b018279#4-benzyloxy-2-nitroaniline-melting-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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